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Compound of Interest

Compound Name: IDO-IN-3

Cat. No.: B1574258

Get Quote

Executive Summary & Chemical Profile
IDO-IN-3 is a potent indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor used in immunotherapy

research. Unlike benign reagents, this compound possesses specific structural properties—

namely the presence of Bromine (Br) and Fluorine (F) atoms—that dictate its disposal pathway.

Critical Directive: Due to its halogenated nature and classification as Aquatic Acute 1 (Very

toxic to aquatic life), IDO-IN-3 must never be disposed of via sanitary sewer systems (sink

drains) or regular trash. It requires strict segregation into halogenated waste streams or solid

toxic waste containers.
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Parameter Specification

Compound Name IDO-IN-3

CAS Number

Molecular Formula C₁₁H₁₂BrFN₆O₂

Hazard Class (GHS)
Acute Tox. 4 (Oral/Dermal/Inhalation), Aquatic

Acute 1

Key Structural Hazard Halogenated (Contains F, Br)

Physical State Crystalline Solid (White to off-white)

Solubility DMSO (~27 mg/mL), Ethanol (Low)

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. The presence of halogens in IDO-IN-3 means it cannot

be bulked with non-halogenated solvents (like pure Acetone or Methanol) if your facility

separates these streams for cost-efficiency.

A. Solid Waste (Powder/Residue)
Primary Container: Collect original vials, contaminated weigh boats, and pipette tips in a

wide-mouth HDPE jar or a dedicated "Solid Toxic Waste" bin.

Labeling: Must be labeled "Hazardous Waste - Solid Toxic."

Bagging: If using a bin, ensure a double-lined 6-mil polyethylene bag is used to prevent

particulate leakage.

B. Liquid Waste (Mother Liquors/Cell Media)
Solvent Compatibility: IDO-IN-3 is typically dissolved in DMSO.

Segregation Rule: Because IDO-IN-3 contains Bromine and Fluorine, the resulting liquid

waste should technically be classified as Halogenated Organic Waste.
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Why? Incineration facilities use different protocols for halogens to prevent the formation of

corrosive acid gases (like HBr or HF) during combustion.

Container: Amber glass or HDPE carboy. Do not use metal cans if the solution is acidic or if

long-term storage is expected, as halogens can degrade metal over time.

Step-by-Step Disposal Protocol
This protocol adheres to EPA RCRA standards (40 CFR 261) and OSHA Laboratory Standards

(29 CFR 1910.1450).

Step 1: Waste Characterization
Determine if the waste is "P-listed" (acutely toxic) or "U-listed" (toxic). While IDO-IN-3 is a

research chemical and may not yet be explicitly listed, Universal Precautions require treating it

as high-hazard toxic waste.

Action: Check the Safety Data Sheet (SDS) Section 13.

Reference:

Step 2: Accumulation & Labeling[5][6]
Select Container: Use a chemically compatible container (High-Density Polyethylene is

preferred for DMSO solutions).

Apply Label: Affix a hazardous waste label before adding the first drop of waste.

Required Fields:

Full Chemical Name: "IDO-IN-3 in DMSO" (No abbreviations/formulas).

Hazard Checkbox: Mark "Toxic" and "Irritant."

Step 3: Deactivation (Not Recommended)
Do not attempt chemical deactivation (e.g., bleach/oxidation) at the bench.
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Reasoning: IDO-IN-3 is a complex heterocycle. Oxidation may produce unknown, potentially

more toxic byproducts or release halogenated gases.

Protocol: Rely on high-temperature incineration via a licensed waste contractor.

Step 4: Final Handoff
Cap the container tightly.[1][2][3] Ensure no exterior contamination.[1][4]

Move to your laboratory's Satellite Accumulation Area (SAA).

Request pickup from your EHS department or licensed contractor (e.g., Veolia, Clean

Harbors) once the container is 90% full or within 6 months.

Visualized Workflow: Decision Logic
The following diagram illustrates the critical decision points for segregating IDO-IN-3 waste to

ensure compliance and safety.
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Generate IDO-IN-3 Waste

Determine Physical State

Solid (Powder/Vials/Tips) Liquid (DMSO/Media)

Container: Wide-Mouth HDPE
Double-Bagged

Label: 'Hazardous Waste - Solid Toxic'
(Note: Contains Halogens)

Satellite Accumulation Area (SAA)
(Max 12 Months / <55 Gal)

Segregation Check:
Contains Br/F Atoms

Container: Amber Glass/HDPE
Stream: Halogenated Solvents

Must Segregate

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for IDO-IN-3 waste segregation. Note the critical requirement to

classify liquid waste as halogenated due to the Bromine/Fluorine content.

Emergency Response Protocols
In the event of accidental release, immediate containment is necessary to prevent

environmental contamination (Aquatic Acute 1).

Spill Cleanup (Solid/Powder)[3]
PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. If

powder is fine/dusty, use an N95 or P100 respirator.

Containment: Do not dry sweep. Cover with a wet paper towel (dampened with water or

ethanol) to prevent dust generation.

Removal: Scoop the damp material and the towel into a hazardous waste bag.

Surface Clean: Wipe the area with 70% Ethanol/Water mixture. Dispose of wipes as

hazardous waste.

Exposure First Aid[7][11]
Inhalation: Move to fresh air immediately.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin, as it

may increase transdermal absorption of the compound.

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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